Cas no 110611-21-7 ( )

• Product Name: &nbsp
• CAS No: 110611-21-7
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD01318453
• CID: 880467
• PubChem ID: 10080818
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (+)-(alphaR)-4-Chloro-alpha-ethylbenzenemethanol
• (R)-1-(p-Chlorophenyl)propan-1-ol
• (R)-1-(4-chlorophenyl)propanol
• (R)-1-(4-chlorophenyl)propan-1-ol
• (R)-1-(4-CHLOROPHENYL)-1-PROPANOL
• (alphaR)-4-Chloro-alpha-ethylbenzenemethanol
•  

• MDL： MFCD01318453
• Inchi： 1S/C9H11ClO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3/t9-/m1/s1
• InChI Key： TXAWBKBMGZKBNN-SECBINFHSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](CC)O

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 257.5±15.0 ºC (760 Torr),
• Flash Point: 109.5±20.4 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes